Cas no 51649-83-3 (6-Aminofluorescein)

6-Aminofluorescein Properties

Names and Identifiers

• 6-Amino-3',6'-dihydroxy-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one
• 6-Amino-3',6'-dihydroxyspiro[isobenzofuran-1(3H),9'-[9H]xanthene]-3-one
• 6-Aminofluorescein (isomer II)
• 6-Aminofluorescein
• 4-AMINOFLUORESCEIN (ISOMER II)
• 5-amino-3',6'-dihydroxyspiro[2-benzofuran-3,9'-xanthene]-1-one
• 6-AF
• Fluoresceinamine, Isomer 2,
• 6-Amino-3',6'-dihydroxyspiro[isobenzofuran-1(3H),9'-(9H)xanthen]-3-one (isomer II)
• Fluoresceinamine (isomer II)
• Fluoresceinamine isomer II
• 2-Aminofluorescein
• 6-amino-3',6'-dihydroxy-3h-spiro[2-benzofuran-1,9'-xanthen]-3-one
• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 6-amino-3',6'-dihydroxy-
• 6-Amino-3',6'-dihydroxyspiro(isobenzofuran-1(3H),9'-(9H)xanthe
• FCA II
• HY-D0022A
• T70992
• MFCD00005051
• AS-72049
• YOAWSYSKQHLFPM-UHFFFAOYSA-
• 6-Amino-3',6'-dihydroxyspiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one
• YOAWSYSKQHLFPM-UHFFFAOYSA-N
• 5-Aminofluorescein (Isomer 2)
• SCHEMBL216815
• 5-amino-3',6'-dihydroxy-spiro[isobenzofuran-3,9'-xanthene]-1-one
• 51649-83-3
• F-2947
• QC9B6K6F63
• F04-0023
• NS00006382
• BIS(2-HYDROXYETHYL)DITHIOCARBAMICACIDZINCSALT
• EINECS 257-334-7
• PD063765
• Fluorescein, 6-amino- (7CI)
• 6-Aminofluorescein, BioReagent, suitable for fluorescence, ~95% (HPLC)
• FT-0626460
• Fluorescein amine isomer II
• DTXSID40199588
• Spiro(isobenzofuran-1(3H),9'-(9H)xanthen)-3-one, 6-amino-3',6'-dihydroxy-
• A0864
• AKOS005208671
• 6-Amino-3',6'-dihydroxyspiro(isobenzofuran-1(3H),9'-(9H)xanthene)-3-one
• 6-Amino-3',6'-dihydroxyspiro[isobenzofuran-1(3H),9'-(9H)xanthen]-3-one
• Fluorescein amine II
• CS-3857
• InChI=1/C20H13NO5/c21-10-1-4-13-16(7-10)20(26-19(13)24)14-5-2-11(22)8-17(14)25-18-9-12(23)3-6-15(18)20/h1-9,22-23H,21H2
• DA-70288
• 6-AMINO-3',6'-DIHYDROXYSPIRO[2-BENZOFURAN-1,9'-XANTHEN]-3-ONE
• 6-AMINOFLUORESCEIN (ISOMER II)
• SY029056
• STL280255
• +Expand

• MDL： MFCD00005051
• InChIKey： YOAWSYSKQHLFPM-UHFFFAOYSA-N
• Inchi： 1S/C20H13NO5/c21-10-1-4-13-16(7-10)20(26-19(13)24)14-5-2-11(22)8-17(14)25-18-9-12(23)3-6-15(18)20/h1-9,22-23H,21H2
• SMILES： O1C(C2C([H])=C([H])C(=C([H])C=2C21C1C([H])=C([H])C(=C([H])C=1OC1C([H])=C(C([H])=C([H])C2=1)O[H])O[H])N([H])[H])=O

Computed Properties

• Exact Mass: 347.07900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 347.07937252g/mol
• Heavy Atom Count: 26
• Complexity: 557
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: 15
• Surface Charge: 0
• Topological Polar Surface Area: 102

Experimental Properties

• LogP: 3.82920
• PSA: 102.01000
• Refractive Index: 1.5180 (estimate)
• Boiling Point: 481.89°C (rough estimate)
• Melting Point: 285 °C (dec.) (lit.)
• Solubility: methanol: soluble1mg/mL, clear, yellow to very dark yellow-orange
• Color/Form: Not determined
• Stability/Shelf Life: Light and Moisture Sensitive
• Solubility: Not determined
• Density: 1.3724 (rough estimate)

Related Categories

• Other Chemical Reagents Derivatization Reagents